Cas no 2228150-11-4 (1-(1H-indol-3-yl)but-3-en-2-ol)

• Product Name: 1-(1H-indol-3-yl)but-3-en-2-ol
• CAS No: 2228150-11-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6129155
• PubChem ID: 165613007
• Update Time: 2025-10-23

1-(1H-indol-3-yl)but-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)but-3-en-2-ol
• EN300-1729488
• 2228150-11-4

• Inchi： 1S/C12H13NO/c1-2-10(14)7-9-8-13-12-6-4-3-5-11(9)12/h2-6,8,10,13-14H,1,7H2
• InChI Key： ITDVVAAFLNZYCH-UHFFFAOYSA-N
• SMILES： OC(C=C)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-indol-3-yl)but-3-en-2-ol

1-(1H-indol-3-yl)but-3-en-2-ol (CAS No. 2228150-11-4): A Comprehensive Overview

The compound 1-(1H-indol-3-yl)but-3-en-2-ol (CAS No. 2228150-11-4) is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of indole derivatives, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is known for its versatile reactivity and biological activity. In this article, we will delve into the structural features, synthesis methods, biological properties, and potential applications of 1-(1H-indol-3-yl)but-3-en-2-ol, supported by the latest research findings.

Chemical Structure and Properties

1-(1H-indol-3-yl)but-3-en-2-ol exhibits a distinctive chemical structure characterized by an indole ring attached to a butenol side chain. The molecule contains several functional groups, including the indole nitrogen, an alcohol group (-OH), and a double bond (C=C), which contribute to its reactivity and versatility. The presence of the indole ring imparts aromatic stability to the molecule, while the butenol side chain introduces hydroxyl functionality and unsaturation, enhancing its potential for participation in various chemical reactions.

Recent studies have highlighted the importance of such structural features in determining the compound's physical and chemical properties. For instance, the hydroxyl group facilitates hydrogen bonding, which can influence solubility and reactivity in different solvents. Additionally, the double bond in the butenol chain allows for geometric isomerism, potentially leading to stereochemical diversity in derivatives of this compound.

Synthesis Methods

The synthesis of 1-(1H-indol-3-yl)but-3-en-2-ol involves a combination of organic synthesis techniques tailored to construct the indole ring and assemble the butenol side chain. One common approach involves the Paal-Knorr synthesis for indole formation, which typically employs β-keto esters or amides as precursors. This method has been optimized in recent years to achieve higher yields and better selectivity.

Another promising route is through enantioselective catalysis, enabling the construction of chiral centers within the molecule. This approach has gained traction due to its ability to produce enantiomerically enriched compounds, which are highly valuable in drug discovery and asymmetric synthesis.

Recent advancements in green chemistry have also led to more sustainable methods for synthesizing this compound. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while reducing energy consumption and waste generation.

Biological Activity and Applications

The biological activity of 1-(1H-indol-3-yL)butenol derivatives has been extensively studied due to their potential as therapeutic agents. Indole-containing compounds are known for their ability to modulate various cellular pathways, making them promising candidates for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent research has focused on evaluating the anti-tumor properties of this compound. Studies conducted in vitro have demonstrated that indole-containing alcohols can inhibit cancer cell proliferation by targeting key signaling pathways such as MAPK/ERK and PI3K/AKT. These findings suggest that indole derivatives like 1-(indolyl)butenols may serve as lead compounds for developing novel anti-cancer therapies.

In addition to its therapeutic potential, indole-based alcohols like 1-(indolyl)butenols have shown promise in other areas such as agrochemicals and natural product synthesis. Their ability to act as antioxidants or radical scavengers makes them valuable in preserving food quality and preventing oxidative damage in biological systems.

Safety Considerations

While indole-containing alcohols like 1-(indolyL)butenols exhibit significant biological activity, it is essential to evaluate their safety profiles before considering them for clinical or commercial applications. Recent toxicological studies have focused on assessing acute toxicity, genotoxicity, and potential adverse effects on vital organs such as liver and kidneys.

Preliminary results indicate that at moderate doses, these compounds demonstrate low toxicity; however further investigations are required to establish their long-term safety profiles.

Conclusion

In summary

, the compound 1-(indolyL)butenols represents a valuable addition to the arsenal of indole derivatives with diverse applications across multiple disciplines.